Cas no 34560-16-2 (1,1-diethoxy-2-nitroethane)

• Product Name: 1,1-diethoxy-2-nitroethane
• CAS No: 34560-16-2
• MF: C₆H₁₃NO₄
• MW: 163.171722173691
• CID: 54260
• PubChem ID: 4913029
• Update Time: 2025-06-10

1,1-diethoxy-2-nitroethane Chemical and Physical Properties

Names and Identifiers

• Nitroacetaldehyde diethyl acetal
• 1,1-Diethoxy-2-nitroethane
• 1,1-diethoxy-2-nitro-ethane
• 1,1-Diethoxy-2-nitromethane
• 2,2-Diethoxynitroethane
• 2-nitroacetaldehyde diethyl acetal
• Ethane,1,1-diethoxy-2-nitro
• DTXSID30406738
• CS-0309315
• MFCD00066245
• EN300-1738113
• SCHEMBL14726613
• 34560-16-2
• 1-(1-ethoxy-2-nitroethoxy)ethane
• AKOS005266447
• W11149
• 1,1-diethoxy-2-nitroethane

• MDL： MFCD00066245
• Inchi： 1S/C6H13NO4/c1-3-10-6(11-4-2)5-7(8)9/h6H,3-5H2,1-2H3
• InChI Key： MDYWSMNYPFOQOU-UHFFFAOYSA-N
• SMILES： O(CC)C(C[N+](=O)[O-])OCC

Computed Properties

• Exact Mass: 163.08400
• Monoisotopic Mass: 163.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• Density: 1.063
• Boiling Point: 206 ºC
• Flash Point: 80 ºC
• Refractive Index: 1.4243
• PSA: 64.28000
• LogP: 1.18540

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 1,1-diethoxy-2-nitroethane

Comprehensive Guide to 1,1-Diethoxy-2-nitroethane (CAS No. 34560-16-2): Properties, Applications, and Industry Insights

1,1-Diethoxy-2-nitroethane (CAS No. 34560-16-2) is a versatile organic compound widely recognized for its unique chemical properties and applications in synthetic chemistry. This nitroethane derivative is characterized by its molecular formula C₆H₁₃NO₄, featuring a nitro group and two ethoxy substituents. Its structural attributes make it valuable for organic synthesis, particularly in the preparation of intermediates for pharmaceuticals, agrochemicals, and specialty chemicals.

In recent years, the demand for 1,1-diethoxy-2-nitroethane has surged due to its role in green chemistry initiatives. Researchers are exploring its potential as a sustainable solvent and catalyst in reactions that minimize environmental impact. A trending topic in scientific forums is its compatibility with biodegradable materials, aligning with global efforts to reduce carbon footprints. Users frequently search for "eco-friendly alternatives to traditional solvents," positioning this compound as a promising candidate.

The compound’s physicochemical properties include a boiling point of approximately 210°C and moderate solubility in polar solvents like ethanol and acetone. Its stability under controlled conditions makes it suitable for laboratory-scale reactions and industrial processes. Analytical techniques such as GC-MS and NMR spectroscopy are commonly employed to verify its purity, a topic often queried by quality control professionals.

One of the most discussed applications of 1,1-diethoxy-2-nitroethane is its use in flavor and fragrance synthesis. The compound’s ability to form nitroalkenes—key precursors for aromatic compounds—has garnered attention in the food and cosmetics industries. Searches like "how to synthesize fruit flavors" or "nitro compounds in perfumery" highlight this niche interest.

From a safety perspective, proper handling of 34560-16-2 requires adherence to standard laboratory protocols. While not classified as hazardous under normal conditions, users often seek information on "storage conditions for nitro compounds" and "compatible materials for containers." Recommendations include storing the compound in a cool, dry place away from direct sunlight.

Innovations in catalytic hydrogenation have further expanded the utility of 1,1-diethoxy-2-nitroethane. Recent studies highlight its conversion into amino alcohols, which are pivotal in drug development. This aligns with frequent search queries such as "nitro reduction methods" and "applications of amino alcohols in medicine."

In summary, 1,1-diethoxy-2-nitroethane (CAS No. 34560-16-2) is a multifaceted compound bridging academic research and industrial applications. Its relevance in sustainable chemistry, flavor synthesis, and pharmaceutical intermediates ensures its continued prominence in scientific discourse. For researchers and manufacturers alike, understanding its properties and applications is essential for leveraging its full potential.